molecular formula C13H10ClFO B8345488 4-Chloro-alpha-(2-fluorophenyl)benzenemethanol

4-Chloro-alpha-(2-fluorophenyl)benzenemethanol

Cat. No.: B8345488
M. Wt: 236.67 g/mol
InChI Key: ZTEUMIJDSVRAPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-alpha-(2-fluorophenyl)benzenemethanol is a useful research compound. Its molecular formula is C13H10ClFO and its molecular weight is 236.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H10ClFO

Molecular Weight

236.67 g/mol

IUPAC Name

(4-chlorophenyl)-(2-fluorophenyl)methanol

InChI

InChI=1S/C13H10ClFO/c14-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)15/h1-8,13,16H

InChI Key

ZTEUMIJDSVRAPD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(C2=CC=C(C=C2)Cl)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred and refluxing mixture of 23.4 parts of (4-chlorophenyl) (2-fluorophenyl)methanone in 280 parts of 2-propanol are added portionwise 3.7 parts of sodium borohydride. Upon completion, stirring is continued for 2 hours at reflux temperature (±80° C.). The reaction mixture is cooled and decomposed by the addition of water. The 2-propanol is evaporated and the residual product is extracted with trichloromethane. The extract is dried, filtered and evaporated, yielding 4-chloro-α-(2-fluorophenyl)benzenemethanol as a residue.
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